N-{1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}-2-(2-oxopyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-[1-[1-(4-methoxyphenyl)-5-methylpyrazol-4-yl]ethyl]-2-(2-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C19H21N5O3/c1-13(22-18(25)12-23-10-4-9-20-19(23)26)17-11-21-24(14(17)2)15-5-7-16(27-3)8-6-15/h4-11,13H,12H2,1-3H3,(H,22,25)
• InChI Key: OVBLAELMXNUIKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)OC)C(C)NC(=O)CN3C=CC=NC3=O
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

This compound belongs to a class of chemicals known for their complex synthesis processes and diverse pharmacological activities. While direct studies on this compound are not available, research on related compounds sheds light on potential synthesis methods, molecular structures, and chemical properties.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions with specific intermediates. For example, Al-Sanea et al. (2020) described the synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives using methyl 3-methoxy-5-methylbenzoate as a key intermediate, highlighting a complex synthesis pathway that could be analogous to the compound (Al-Sanea, M. M. et al., 2020).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods, such as NMR and IR, are commonly used to determine the molecular structure of related compounds. For instance, Wang et al. (2017) reported on the X-ray powder diffraction data for a structurally related compound, providing valuable data on molecular dimensions and crystalline structure (Wang, Q. et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of these compounds often involves the formation of Schiff bases and the ability to undergo various cycloadditions and nucleophilic substitutions. For example, Farouk et al. (2021) explored the chemical reactivity of a related pyrimidine derivative, showcasing its versatility in forming a variety of heterocyclic compounds (Farouk, O. et al., 2021).